![molecular formula C18H28N4O5 B2851119 N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide CAS No. 877630-93-8](/img/structure/B2851119.png)
N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide, also known as FMOX, is a synthetic compound that has gained attention in the scientific community due to its potential application in various fields.
Mechanism of Action
The mechanism of action of N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide involves the selective binding to G-quadruplex DNA structures. The binding of this compound to G-quadruplex DNA structures results in the stabilization of the structure, leading to the inhibition of DNA replication and transcription. This mechanism has been shown to be selective for G-quadruplex DNA structures and does not affect other DNA structures.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not affect the viability of cells in vitro. This compound has also been shown to be stable in biological fluids, making it a promising candidate for in vivo studies. This compound has been shown to selectively bind to G-quadruplex DNA structures in live cells, making it a useful tool for the study of G-quadruplex DNA structures in biological systems.
Advantages and Limitations for Lab Experiments
The advantages of using N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide in lab experiments include its high selectivity for G-quadruplex DNA structures, its stability in biological fluids, and its low toxicity. The limitations of using this compound include the need for further optimization of its synthesis method to improve yields and the need for further studies to determine its pharmacokinetics and pharmacodynamics in vivo.
Future Directions
For the study of N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide include the development of this compound-based anticancer drugs, the optimization of its synthesis method, and the study of its pharmacokinetics and pharmacodynamics in vivo. This compound can also be used as a tool for the study of G-quadruplex DNA structures in biological systems, which can lead to the discovery of new therapeutic targets for the treatment of various diseases.
Conclusion
In conclusion, this compound is a promising compound that has gained attention in the scientific community due to its potential application in various fields. The synthesis of this compound is relatively simple and cost-effective, and it has been shown to selectively bind to G-quadruplex DNA structures, making it a promising candidate for the development of anticancer drugs. Further studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound in vivo and to optimize its synthesis method.
Synthesis Methods
The synthesis of N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide involves the reaction of furfurylamine and oxalyl chloride in the presence of morpholine. The resulting compound is then reacted with morpholine and acetic anhydride to obtain this compound. This method has been optimized to produce high yields of this compound and is relatively simple and cost-effective.
Scientific Research Applications
N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-morpholinoethyl)oxalamide has been extensively studied for its potential application in various fields such as drug discovery, chemical biology, and bioimaging. This compound has been shown to selectively bind to G-quadruplex DNA structures, which are involved in the regulation of gene expression, making it a promising candidate for the development of anticancer drugs. This compound has also been used as a fluorescent probe for the detection of G-quadruplex DNA structures in live cells.
properties
IUPAC Name |
N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-N-(2-morpholin-4-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O5/c23-17(19-3-4-21-5-10-25-11-6-21)18(24)20-14-15(16-2-1-9-27-16)22-7-12-26-13-8-22/h1-2,9,15H,3-8,10-14H2,(H,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLJDWUWINLEUDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C(=O)NCC(C2=CC=CO2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.